Cas no 1286264-86-5 (3-fluoro-2-(2-methylpropoxy)aniline)

• Product Name: 3-fluoro-2-(2-methylpropoxy)aniline
• CAS No: 1286264-86-5
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• MDL: MFCD17014192
• CID: 4586227
• PubChem ID: 53255962
• Update Time: 2025-05-19

3-fluoro-2-(2-methylpropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-isobutoxyaniline
• Benzenamine, 3-fluoro-2-(2-methylpropoxy)-
• 3-Fluoro-2-(2-methylpropoxy)benzenamine
• 3-fluoro-2-(2-methylpropoxy)aniline

• MDL： MFCD17014192
• Inchi： 1S/C10H14FNO/c1-7(2)6-13-10-8(11)4-3-5-9(10)12/h3-5,7H,6,12H2,1-2H3
• InChI Key： OTZYSFFXNXHFPA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(F)=C1OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 3-fluoro-2-(2-methylpropoxy)aniline

Professional Introduction to 3-fluoro-2-(2-methylpropoxy)aniline (CAS No. 1286264-86-5)

3-fluoro-2-(2-methylpropoxy)aniline, identified by its Chemical Abstracts Service (CAS) number 1286264-86-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom and an isobutoxy group in its structure imparts distinct chemical characteristics that make it a valuable candidate for further exploration.

The compound's structure consists of an aniline core, which is a well-known aromatic amine often utilized in the synthesis of various bioactive molecules. The introduction of a fluorine substituent at the 3-position and an isobutoxy group at the 2-position modifies the electronic and steric properties of the molecule, influencing its reactivity and interaction with biological targets. This modification is particularly intriguing because fluorinated aromatic compounds frequently exhibit enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles, making them attractive for medicinal chemistry applications.

In recent years, there has been a growing interest in fluorinated anilines as key structural motifs in pharmaceuticals. The fluorine atom can participate in various non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking, which can significantly influence the compound's biological activity. Additionally, the isobutoxy group contributes to the molecule's solubility and lipophilicity, factors that are crucial for drug formulation and delivery.

Recent studies have highlighted the potential of 3-fluoro-2-(2-methylpropoxy)aniline as a building block for the development of novel therapeutic agents. For instance, researchers have explored its utility in creating kinase inhibitors, where the fluorine atom can enhance binding to the ATP-binding site of kinases. This has led to the discovery of several promising lead compounds that exhibit potent activity against various kinases implicated in cancer and inflammatory diseases. The isobutoxy group also plays a role in modulating the compound's interactions with these targets, contributing to its overall efficacy.

Another area where 3-fluoro-2-(2-methylpropoxy)aniline has shown promise is in the development of antimicrobial agents. The structural features of this compound allow it to interact with bacterial enzymes and cell wall components, disrupting essential biological processes. Preliminary studies have demonstrated its effectiveness against Gram-positive bacteria, making it a potential candidate for further development into novel antibiotics. The unique combination of fluorine and isobutoxy groups enhances its ability to disrupt bacterial cell membranes and inhibit vital enzymatic activities.

The synthesis of 3-fluoro-2-(2-methylpropoxy)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the fluorine atom followed by alkylation to attach the isobutoxy group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and development purposes.

In conclusion, 3-fluoro-2-(2-methylpropoxy)aniline (CAS No. 1286264-86-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and refine synthetic strategies, ensuring that this compound remains at the forefront of pharmaceutical innovation.